Cas no 2171901-78-1 (Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate
• CAS No: 2171901-78-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5566130
• PubChem ID: 165594371
• Update Time: 2025-06-09

Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1622917
• tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate
• 2171901-78-1
• Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H21NO4/c1-9(14)7-12(16)5-6-13(8-12)10(15)17-11(2,3)4/h16H,5-8H2,1-4H3
• InChI Key： BSGDUOLZNMAVJH-UHFFFAOYSA-N
• SMILES： OC1(CC(C)=O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate (CAS No. 2171901-78-1)

Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₇O₄, is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. This compound, identified by its unique CAS number 2171901-78-1, has garnered significant attention in recent years due to its versatile applications in organic synthesis and its potential role in the development of novel therapeutic agents.

The structure of Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate features a pyrrolidine core substituted with a tert-butyl group, a hydroxyl group, and an acetoacetate moiety. This arrangement provides a rich framework for further functionalization, making it an invaluable building block in synthetic chemistry. The presence of both polar and non-polar functional groups enhances its reactivity and compatibility with a wide range of synthetic protocols.

In recent years, there has been a growing interest in the development of novel compounds for therapeutic applications. The pharmaceutical industry has been particularly keen on exploring new scaffolds that can be modified to produce drugs with improved efficacy and reduced side effects. Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate has emerged as a promising candidate in this context, thanks to its ability to undergo various chemical transformations without significant loss of structural integrity.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. Researchers have utilized it as a precursor in the preparation of inhibitors targeting various biological pathways. For instance, derivatives of Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate have been explored as potential kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The hydroxyl and acetoacetate groups provide multiple sites for selective modification, allowing chemists to fine-tune the properties of the final product.

The agrochemical sector has also benefited from the versatility of Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate. Its structural features make it an excellent candidate for developing new pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases while minimizing environmental impact. The ability to modify the pyrrolidine core with various substituents allows for the creation of molecules with specific modes of action, enhancing their effectiveness and safety.

Advances in green chemistry have further highlighted the importance of Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate. Researchers are increasingly focusing on developing synthetic routes that are more sustainable and environmentally friendly. This compound has been used in processes that minimize waste and reduce energy consumption, aligning with the principles of green chemistry. Such innovations are crucial for ensuring that chemical synthesis remains viable for future generations.

The role of computational chemistry in designing and optimizing synthetic pathways cannot be overstated. Modern computational methods have enabled researchers to predict the reactivity and properties of compounds like Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate with unprecedented accuracy. This has led to more efficient synthetic strategies and has helped identify new applications for this compound. By leveraging computational tools, scientists can accelerate the discovery process and bring new drugs and agrochemicals to market faster than ever before.

In conclusion, Tert-butyl 3-hydroxy-3-(2-oxopropyl)pyrrolidine-1-carboxylate (CAS No. 2171901-78-1) is a highly versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it an invaluable intermediate for synthetic chemists, while its applications continue to expand with advancements in research methodologies. As the demand for innovative solutions grows, compounds like this will play an increasingly important role in addressing global challenges in health and agriculture.